6-chloro-8-methoxy-2-methylimidazo[1,2-b]pyridazine

• CAS RN: 2254506-20-0
• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.6

Description

6-Chloro-8-methoxy-2-methylimidazo[1,2-b]pyridazine (6-Cl-8-MeO-2-MIP) is a heterocyclic compound with a five-membered ring structure containing two nitrogen atoms and a chlorine atom. It is a member of the imidazopyridine family, which is known for its biological activity in various fields of research. 6-Cl-8-MeO-2-MIP has been studied for its potential in medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

6-Cl-8-MeO-2-MIP has been studied for its potential in medicinal chemistry, organic synthesis, and biochemistry. It has been used as a starting material for the synthesis of a variety of compounds, including benzimidazoles, benzodiazepines, and azole antifungal agents. It has also been used in the synthesis of inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, 6-Cl-8-MeO-2-MIP has been studied for its potential as an anticonvulsant and antidepressant.

Mechanism of Action

The mechanism of action of 6-Cl-8-MeO-2-MIP is not fully understood. However, it is believed to act as an agonist at the serotoninergic 5-HT2A receptor, which is involved in the regulation of mood and behavior. It is also believed to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Cl-8-MeO-2-MIP have been studied in various animal models. It has been shown to have anticonvulsant and antidepressant effects in mice and rats. It has also been shown to reduce inflammation and pain in rats. In addition, 6-Cl-8-MeO-2-MIP has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

6-Cl-8-MeO-2-MIP has several advantages for lab experiments. It is a relatively simple and efficient synthesis method, and it can be used to synthesize a variety of compounds. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using 6-Cl-8-MeO-2-MIP in lab experiments. It is not very stable, and it can easily be degraded by light and heat. In addition, its effects on humans have not been extensively studied, so its safety and efficacy in humans is still unknown.

Future Directions

There are several future directions for 6-Cl-8-MeO-2-MIP research. One potential direction is to further study its effects on humans. This could include conducting clinical trials to assess its safety and efficacy in humans. Another potential direction is to study its potential as an anticonvulsant and antidepressant in humans. In addition, more research could be done to explore its potential as a neuroprotective agent in animal models of neurological diseases. Finally, further research could be done to explore its potential as a COX-2 inhibitor and its ability to reduce inflammation and pain.

Synthesis Methods

6-Cl-8-MeO-2-MIP can be synthesized from pyridine through a nucleophilic aromatic substitution reaction. The reaction involves the addition of a chlorine atom to the pyridine ring followed by the addition of a methoxy group. The resulting intermediate is then reacted with methyl iodide to form 6-Cl-8-MeO-2-MIP. This synthesis method is simple and efficient, and it has been used in a variety of research studies.